3-Cyclopropoxy-4-nitropyridine

• Molecular Formula: C8H8N2O3
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-nitropyridine
• InChI: InChI=1S/C8H8N2O3/c11-10(12)7-3-4-9-5-8(7)13-6-1-2-6/h3-6H,1-2H2
• InChI Key: DICAEINHGNKOSO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2)[N+](=O)[O-]

Description

3-Cyclopropoxy-4-nitropyridine is a substituted pyridine derivative featuring a nitro group at the 4-position and a cyclopropoxy group (cyclopropyl ether) at the 3-position. This combination of substituents may influence the compound’s reactivity, solubility, and electronic properties, making it a subject of interest in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-4-nitropyridine typically involves the nitration of pyridine derivatives. One common method involves the reaction of pyridine with nitrogen pentoxide (N2O5) in an organic solvent to form the N-nitropyridinium ion. This intermediate is then reacted with sulfur dioxide (SO2) and bisulfite (HSO3-) in water to yield 3-nitropyridine . The cyclopropoxy group can be introduced via nucleophilic substitution reactions using cyclopropyl alcohol or its derivatives under basic conditions .

Industrial Production Methods: Industrial production of 3-Cyclopropoxy-4-nitropyridine may involve continuous flow synthesis techniques to ensure safety and efficiency. For example, the nitration of pyridine N-oxide with nitric acid and sulfuric acid, followed by reaction with phosphorus trichloride (PCl3), can be scaled up using continuous flow reactors to minimize the risks associated with handling highly reactive intermediates .

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-4-nitropyridine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas (H2) in the presence of a catalyst.

Substitution: The cyclopropoxy group can be substituted with other nucleophiles under basic conditions.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions with boron reagents to form carbon-carbon bonds.

Common Reagents and Conditions:

Oxidation: Hydrogen gas (H2) with a palladium catalyst.

Substitution: Cyclopropyl alcohol or its derivatives under basic conditions.

Coupling: Boron reagents in the presence of a palladium catalyst.

Major Products:

Reduction: 3-Cyclopropoxy-4-aminopyridine.

Substitution: Various substituted pyridine derivatives.

Coupling: Biaryl compounds.

Scientific Research Applications

3-Cyclopropoxy-4-nitropyridine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: Its derivatives are studied for their potential biological activities, such as antimicrobial and anticancer properties.

Medicine: It serves as a building block for the development of new drugs targeting various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-nitropyridine involves its interaction with molecular targets through its functional groups. The nitro group can participate in redox reactions, while the cyclopropoxy group can undergo nucleophilic substitution. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Reactivity and Stability: The methoxy group in 2-methoxy derivatives (e.g., 7c and 7d) is electron-donating, which may stabilize intermediates during synthesis, contributing to high yields (95% for 7c) . Nitro Group Position: The 3-nitro isomer (7d) exhibits lower synthesis yield (80%) compared to the 5-nitro isomer (7c, 95%), suggesting that nitro placement influences reaction efficiency due to electronic or steric factors .

Structural and Functional Differences :

• 4-Nitropyridine-2,6-dicarboxylic acid contains two carboxylic acid groups, rendering it highly polar and water-soluble compared to ether-substituted derivatives. Its hazards (e.g., requiring first aid for inhalation) highlight the importance of substituents in toxicity profiles .
• 3-Cyclopropoxy-4-nitropyridine lacks acidic protons, likely reducing its water solubility but increasing lipophilicity, which could be advantageous in drug design for membrane permeability.

Hazard Profiles: Limited toxicological data are available for nitropyridine derivatives in the provided evidence. However, 4-Nitropyridine-2,6-dicarboxylic acid’s safety sheet emphasizes precautions for handling nitro-containing compounds, which may extend to 3-Cyclopropoxy-4-nitropyridine .